Cas no 2503203-48-1 ((4,4-Difluoro-1-methoxycyclohexyl)methanethiol)

• Product Name: (4,4-Difluoro-1-methoxycyclohexyl)methanethiol
• CAS No: 2503203-48-1
• MF: C₈H₁₄F₂OS
• MW: 196.257968425751
• MDL: MFCD32859730
• CID: 5671105
• PubChem ID: 155822090
• Update Time: 2025-08-05

(4,4-Difluoro-1-methoxycyclohexyl)methanethiol Chemical and Physical Properties

Names and Identifiers

• 2503203-48-1
• EN300-27148859
• (4,4-Difluoro-1-methoxycyclohexyl)methanethiol

• MDL： MFCD32859730
• Inchi： 1S/C8H14F2OS/c1-11-7(6-12)2-4-8(9,10)5-3-7/h12H,2-6H2,1H3
• InChI Key： ZJGLXEVXIZZZHU-UHFFFAOYSA-N
• SMILES： SCC1(CCC(CC1)(F)F)OC

Computed Properties

• Exact Mass: 196.07334256g/mol
• Monoisotopic Mass: 196.07334256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 10.2Ų

Additional information on (4,4-Difluoro-1-methoxycyclohexyl)methanethiol

Introducing (4,4-Difluoro-1-methoxycyclohexyl)methanethiol (CAS No. 2503203-48-1): A Compound with Emerging Potential in Chemical and Pharmaceutical Research

CAS No. 2503203-48-1 refers to a specialized organic compound known as (4,4-Difluoro-1-methoxycyclohexyl)methanethiol. This compound has garnered attention in the scientific community due to its unique structural features and potential applications in various fields, particularly in the realm of pharmaceutical research and chemical synthesis. The presence of both fluorine and sulfur atoms in its molecular structure imparts distinct chemical properties that make it a subject of interest for researchers exploring novel synthetic pathways and bioactive molecules.

The molecular framework of (4,4-Difluoro-1-methoxycyclohexyl)methanethiol consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position and a methoxy group at the 1-position, with a thiol (-SH) functional group attached to the methylene bridge. This arrangement not only contributes to its stability but also enhances its reactivity, making it a valuable intermediate in organic synthesis. The fluorine atoms introduce electron-withdrawing effects, which can influence the electronic properties of adjacent functional groups, while the thiol group provides a nucleophilic center for further chemical modifications.

In recent years, there has been growing interest in the development of fluorinated heterocyclic compounds due to their enhanced metabolic stability and improved bioavailability. The incorporation of fluorine into pharmaceuticals has been shown to modulate drug-receptor interactions, leading to more potent and selective therapeutic agents. The (4,4-Difluoro-1-methoxycyclohexyl)methanethiol structure aligns well with this trend, as it combines the advantages of fluorinated systems with the versatility of sulfur-containing compounds.

One of the most compelling aspects of this compound is its potential role in drug discovery. The thiol group can participate in various biochemical reactions, including disulfide bond formation, which is crucial for protein stabilization and enzyme activity. Additionally, the methoxy group can serve as a site for further functionalization, allowing researchers to tailor the compound’s properties for specific applications. These features make it an attractive candidate for synthesizing novel bioactive molecules that could have applications in treating a wide range of diseases.

Recent studies have begun to explore the pharmacological potential of (4,4-Difluoro-1-methoxycyclohexyl)methanethiol and its derivatives. Researchers have found that fluorinated thiol compounds can exhibit significant antimicrobial and anti-inflammatory properties. The unique electronic environment created by the combination of fluorine and sulfur atoms may disrupt bacterial cell membranes or inhibit key enzymatic pathways involved in inflammation. These findings suggest that this compound could be a valuable starting point for developing new therapeutic strategies against resistant infections and chronic inflammatory conditions.

The synthesis of (4,4-Difluoro-1-methoxycyclohexyl)methanethiol presents an interesting challenge due to the need for precise control over reaction conditions to achieve high yields and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and organometallic chemistry, have been employed to construct the complex framework efficiently. These methods not only enhance synthetic efficiency but also allow for greater flexibility in modifying the molecular structure for tailored applications.

The compound’s stability under various conditions is another critical factor that makes it suitable for industrial applications. Fluorinated compounds are known for their resistance to degradation under extreme temperatures and pH levels, which ensures their viability in diverse chemical environments. This stability is particularly important in pharmaceutical formulations where maintaining the integrity of active ingredients over time is essential.

As research continues to uncover new applications for (4,4-Difluoro-1-methoxycyclohexyl)methanethiol, its significance in both academic and industrial settings is likely to grow. Collaborative efforts between chemists and biologists will be crucial in translating laboratory findings into practical solutions for real-world challenges. The development of innovative synthetic routes and computational models will further accelerate progress by predicting and optimizing compound properties before experimental validation.

The future prospects for this compound are promising, with potential applications ranging from agrochemicals to advanced materials science. Its unique combination of structural features positions it as a versatile building block for creating novel molecules with tailored functionalities. As our understanding of its chemical behavior deepens, so too will its utility across multiple disciplines.

In conclusion,(4,4-Difluoro-1-methoxycyclohexyl)methanethiol (CAS No. 2503203-48-1) represents a significant advancement in chemical research with far-reaching implications for pharmaceutical development and industrial applications. Its distinctive molecular architecture offers a rich ground for exploration, driving innovation in synthetic chemistry and drug discovery. As scientists continue to unravel its potential,this compound is poised to play an increasingly important role in shaping the future of chemical biology.